4-butoxy-N-[(Z)-pyrrol-2-ylidenemethyl]aniline

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• IUPAC Name: 4-butoxy-N-[(Z)-pyrrol-2-ylidenemethyl]aniline
• InChI: InChI=1S/C15H18N2O/c1-2-3-11-18-15-8-6-13(7-9-15)17-12-14-5-4-10-16-14/h4-10,12,17H,2-3,11H2,1H3/b14-12-
• InChI Key: GHIUJHIOIYEOCU-OWBHPGMISA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)N/C=C\2/C=CC=N2
• SMILES: CCCCOC1=CC=C(C=C1)NC=C2C=CC=N2

Description

4-butoxy-N-[(Z)-pyrrol-2-ylidenemethyl]aniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PYR and has a molecular formula of C17H21N2O.

Mechanism of Action

The mechanism of action of PYR is not yet fully understood. However, it is believed that PYR acts as a charge transport material in organic electronic devices. It has also been found to exhibit good semiconducting properties, making it suitable for use in various electronic and optoelectronic applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of PYR. However, it has been found to be non-toxic and non-carcinogenic, making it suitable for use in various scientific research applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of using PYR in scientific research is its high purity and stability. It has also been found to exhibit high performance in various electronic and optoelectronic devices. However, one of the limitations of using PYR is its high cost, which may limit its widespread use in scientific research.

Future Directions

There are several future directions for the use of PYR in scientific research. One of the major directions is the development of new synthesis methods that can reduce the cost of producing PYR. Another direction is the exploration of new applications for PYR in various scientific research fields. PYR has also shown potential for use in the development of new sensors and biosensors, which could have significant applications in the field of medical diagnostics.
Conclusion:
In conclusion, 4-butoxy-N-[(Z)-pyrrol-2-ylidenemethyl]aniline is a chemical compound that has shown significant potential for use in various scientific research fields. Its high purity and stability make it suitable for use in various electronic and optoelectronic devices. However, its high cost may limit its widespread use in scientific research. Further research is needed to explore new synthesis methods and applications for PYR in various scientific research fields.

Synthesis Methods

The synthesis of 4-butoxy-N-[(Z)-pyrrol-2-ylidenemethyl]aniline involves the reaction of 4-butoxyaniline and pyrrole-2-carboxaldehyde in the presence of a catalyst. The reaction occurs under mild conditions and yields a high purity product. This synthesis method has been widely used in the preparation of PYR for various scientific research applications.

Scientific Research Applications

PYR has been extensively studied for its potential application in various scientific research fields. One of the major applications of PYR is in the field of organic electronics. PYR has been found to be an excellent material for the fabrication of organic field-effect transistors (OFETs). These OFETs have shown high performance and stability, making them suitable for use in various electronic devices.
PYR has also been studied for its potential application in the field of optoelectronics. It has been found to be an excellent material for the fabrication of organic light-emitting diodes (OLEDs). These OLEDs have shown high efficiency and stability, making them suitable for use in various lighting and display applications.